molecular formula C14H16ClN5 B8776728 5-(3-Chloropyridin-4-yl)-N4-cyclopentylpyrimidine-2,4-diamine CAS No. 1169698-47-8

5-(3-Chloropyridin-4-yl)-N4-cyclopentylpyrimidine-2,4-diamine

Cat. No.: B8776728
CAS No.: 1169698-47-8
M. Wt: 289.76 g/mol
InChI Key: JIOHKKWRBXRJRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(3-Chloropyridin-4-yl)-N4-cyclopentylpyrimidine-2,4-diamine is a useful research compound. Its molecular formula is C14H16ClN5 and its molecular weight is 289.76 g/mol. The purity is usually 95%.
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Properties

CAS No.

1169698-47-8

Molecular Formula

C14H16ClN5

Molecular Weight

289.76 g/mol

IUPAC Name

5-(3-chloropyridin-4-yl)-4-N-cyclopentylpyrimidine-2,4-diamine

InChI

InChI=1S/C14H16ClN5/c15-12-8-17-6-5-10(12)11-7-18-14(16)20-13(11)19-9-3-1-2-4-9/h5-9H,1-4H2,(H3,16,18,19,20)

InChI Key

JIOHKKWRBXRJRW-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)NC2=NC(=NC=C2C3=C(C=NC=C3)Cl)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2 (2.57 g, 10.0 mmol) in dioxane (75 mL) were added 3-chloropyridine-4-boronic acid (4.72 g, 10.0 mmol), trans-dichlorobis(triphenylphosphine)-palladium(II) (702 mg, 1.0 mmol), and sodium carbonate (3.82 g, 36 mmol, in 36 mL of water). The mixture thus obtained was purged with N2 for 10 min and heated at 120° C. in a sealed tube for 22 h. The reaction mixture was diluted with water and the product was extracted with chloroform. The organic layers were dried (MgSO4) and concentrated. The residue was purified by flash chromatography on silica gel eluting with 2.5% methanol in dichloromethane to give the title compound (3) as a white solid (2.31 g, 80%). 1H NMR (500 MHz, DMSO-d6) δ 8.64 (1H, s), 8.50 (1H, d, J=4.9 Hz), 7.51 (1H, s), 7.34 (1H, d, 1H, J=4.9 Hz), 6.21 (2H, d, 1H, br s), 5.97 (1H, d, J=7.6 Hz), 4.43 (1H, p, J=7.4 Hz), 1.84 (2H, m), 1.62 (2H, m), 1.40-1.49 (4H, m) ppm; LCMS-ESI (POS), M/Z, M+1: Found 290.0, Calculated 290.1.
Name
Quantity
2.57 g
Type
reactant
Reaction Step One
Quantity
4.72 g
Type
reactant
Reaction Step One
Quantity
36 mL
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One
Quantity
702 mg
Type
catalyst
Reaction Step One

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